Cas no 57324-59-1 (5-amino-1(2H)-Phthalazinone)

• Product Name: 5-amino-1(2H)-Phthalazinone
• CAS No: 57324-59-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 1114230
• Update Time: 2024-07-24

5-amino-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

• 5-amino-1(2H)-Phthalazinone
• 1(2H)-Phthalazinone, 5-amino-

• Inchi： 1S/C8H7N3O/c9-7-3-1-2-5-6(7)4-10-11-8(5)12/h1-4H,9H2,(H,11,12)
• InChI Key： PJCMURZRUATYFM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(N)=CC=C2)C=NN1

Computed Properties

• Exact Mass: 161.05901

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Melting Point: 288-289 °C
• PSA: 67.48
• pka: 12.34±0.20(Predicted)